Cas no 560-24-7 (2-Pentanone,3-hydroxy-3-methyl-)
560-24-7 structure
Product Name:2-Pentanone,3-hydroxy-3-methyl-
2-Pentanone,3-hydroxy-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentanone,3-hydroxy-3-methyl-
- 2-Pentanone, 3-hydroxy-3-methyl- (8CI,9CI)
- 3-hydroxy-3-methylpentan-2-one
- 3-Hydroxy-3-methyl-pentan-2-on
- 3-hydroxy-3-methyl-pentan-2-one
- 3-hydroxy-3-methylpentane-2-one
- 3-Methyl-pentanol-(3)-on-(2)
- AC1L5DTP
- AC1Q5CBB
- CTK5A4524
- Methyl-aethyl-acetyl-carbinol
- NSC14251
- NSC31340
- NSC31641
- 560-24-7
- DTXSID10279826
- NS00041443
- NSC-31340
- NSC-31641
- NSC-14251
- 3-hydroxy-3-methyl-2-pentanone
- SCHEMBL640543
- 2-Pentanone, 3-hydroxy-3-methyl-
-
- Inchi: 1S/C6H12O2/c1-4-6(3,8)5(2)7/h8H,4H2,1-3H3
- InChI Key: KHCUSEDRQWYNDS-UHFFFAOYSA-N
- SMILES: OC(C(C)=O)(C)CC
Computed Properties
- Exact Mass: 116.08376
- Monoisotopic Mass: 116.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 98.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
- LogP: 0.73640
2-Pentanone,3-hydroxy-3-methyl- Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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